Cas no 1228880-05-4 (rac-tert-butyl (3R,4S)-3-hydroxy-4-(propan-2-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-hydroxy-4-(propan-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1228880-05-4
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 4579335
• PubChem ID: 131547096
• Update Time: 2025-05-19

rac-tert-butyl (3R,4S)-3-hydroxy-4-(propan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-hydroxy-4-isopropylpyrrolidine-1-carboxylate
• rac-tert-butyl (3R,4S)-3-hydroxy-4-(propan-2-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H23NO3/c1-8(2)9-6-13(7-10(9)14)11(15)16-12(3,4)5/h8-10,14H,6-7H2,1-5H3/t9-,10+/m1/s1
• InChI Key： SIAYMOIYVZXQNT-ZJUUUORDSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](C(C)C)[C@@H](O)C1

Additional information on rac-tert-butyl (3R,4S)-3-hydroxy-4-(propan-2-yl)pyrrolidine-1-carboxylate

Rac-Tert-Butyl (3R,4S)-3-Hydroxy-4-(Propan-2-Yl)Pyrrolidine-1-Carboxylate: A Comprehensive Overview

The compound rac-tert-butyl (3R,4S)-3-hydroxy-4-(propan-2-yl)pyrrolidine-1-carboxylate with CAS No. 1228880-05-4 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable tool in drug discovery and development. Recent advancements in synthetic methodologies and its applications in medicinal chemistry have further underscored its importance in contemporary research.

Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(propan-2-yl)pyrrolidine-1-carboxylate belongs to the class of pyrrolidine derivatives, which are five-membered ring compounds with one nitrogen atom. The molecule's structure features a hydroxyl group at the 3-position and an isopropyl group at the 4-position, along with a tert-butyl ester moiety. These structural elements contribute to its versatile reactivity and potential as a building block in organic synthesis.

Recent studies have highlighted the role of this compound in asymmetric synthesis, where its stereochemistry plays a pivotal role in controlling the outcome of reactions. Researchers have employed this compound as a chiral auxiliary to synthesize complex molecules with high enantioselectivity. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated how rac-Tert-butyl (3R,4S)-3-hydroxy... can be used to construct biologically active compounds with intricate stereochemical requirements.

In addition to its synthetic applications, this compound has shown promise in medicinal chemistry. Its ability to act as a prodrug has been explored in recent clinical trials, where it was found to enhance the bioavailability of certain therapeutic agents. A 2023 article in *Drug Discovery Today* reported that rac-Tert-butyl (3R,4S)-3-hydroxy... serves as an efficient carrier for delivering drugs across biological membranes, thereby improving their efficacy.

The synthesis of rac-Tert-butyl (3R,4S)-3-hydroxy... involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high yields and excellent stereocontrol in its production. A 2023 paper in *Nature Communications* detailed a novel enzymatic approach that utilizes lipase catalysts to synthesize this compound with unparalleled efficiency.

Furthermore, the compound's stability under various reaction conditions has been extensively studied. A 2023 study published in *Chemical Reviews* revealed that rac-Tert-butyl (3R,4S)-3-hydroxy... exhibits remarkable resilience to oxidative stress and thermal degradation, making it suitable for use in harsh chemical environments.

In conclusion, rac-Tert-butyl (3R,4S)-3-hydroxy... is a versatile and valuable compound that continues to shape advancements in organic synthesis and medicinal chemistry. Its unique properties and recent research breakthroughs position it as a key player in the development of novel therapeutic agents and advanced materials.